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Compound of Interest

Compound Name: Cyclopentyl isocyanate

Cat. No.: B1581326

Cyclopentyl Isocyanate: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentyl isocyanate (CsHoNCO) is a cyclic aliphatic isocyanate that serves as a valuable
reagent and building block in organic synthesis.[1] Its utility is primarily derived from the highly
reactive isocyanate functional group (-N=C=0), which readily participates in nucleophilic
addition reactions.[1] This reactivity makes it a key intermediate in the production of a diverse
range of chemical products, including pharmaceuticals and agrochemicals.[1][2] This document
provides a comprehensive overview of the physical and chemical properties of Cyclopentyl
isocyanate, intended for professionals in research and development.

Physical and Chemical Properties

Cyclopentyl isocyanate is a colorless to light yellow liquid with a distinct, pungent odor.[1] It is
a flammabile liquid and should be handled with appropriate safety precautions.[3] A summary of
its key physical and chemical properties is presented in the table below.
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Property Value Reference(s)
Molecular Formula CeHsNO [3]

Molecular Weight 111.14 g/mol [3]

CAS Number 4747-71-1 [3]
Appearance C.:ok')rless to light yellow, clear (1]

liquid
Boiling Point 147 °C [2][5]
Density 0.986 g/mL at 25 °C [5]

Vapor Pressure

2.83 psi (at 20 °C)

[5]

Flash Point

36 °C (96.8 °F)

[2]14]

Refractive Index

n20/D 1.447

[4]115]

Solubility

Moderately soluble in organic

solvents. Reacts with water.

[1](6]

Storage Temperature

2-8°C

Chemical Reactivity

The chemical behavior of Cyclopentyl isocyanate is dominated by the electrophilic nature of

the carbon atom in the isocyanate group. This makes it susceptible to attack by a wide range of

nucleophiles.

Reactions with Nucleophiles

With Water: Cyclopentyl isocyanate reacts with water or moisture to form an unstable

carbamic acid intermediate, which then decomposes to yield a substituted urea and carbon

dioxide.[1] This reactivity necessitates handling under anhydrous conditions to prevent

unwanted side reactions and polymerization.[1][7]

With Alcohols: In the presence of an alcohol, Cyclopentyl isocyanate undergoes an

addition reaction to form a urethane (also known as a carbamate). This is a common reaction

for the synthesis of various polyurethane precursors and other functionalized molecules.
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o With Amines: The reaction with primary or secondary amines is typically rapid and
exothermic, resulting in the formation of a substituted urea. This reaction is fundamental in
the synthesis of various agrochemicals and pharmaceutical compounds.

Polymerization

Isocyanates, including Cyclopentyl isocyanate, can undergo self-polymerization, particularly
in the presence of certain catalysts or upon exposure to heat.[1] Proper storage and handling
are crucial to mitigate this risk.

The following diagram illustrates the primary reaction pathways of Cyclopentyl isocyanate

with common nucleophiles.
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Caption: Reactivity of Cyclopentyl Isocyanate with Nucleophiles.

Experimental Protocols and Handling

Detailed experimental protocols for the synthesis of Cyclopentyl isocyanate are not widely
published as it is a commercially available chemical. However, proper handling and use in
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experimental settings are critical due to its reactivity and hazardous nature.

General Handling and Storage

» Handling: Cyclopentyl isocyanate should only be handled in a well-ventilated area,
preferably under a chemical fume hood.[7] Personal protective equipment, including safety
goggles, chemical-resistant gloves, and a lab coat, is mandatory.[8] In case of inadequate
ventilation, respiratory protection should be worn.[9] All sources of ignition, such as open
flames and hot surfaces, must be avoided as it is a flammable liquid.[7][9] Use of non-
sparking tools is recommended.[7][9]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] It is
recommended to store under an inert atmosphere, such as nitrogen, to prevent reaction with
moisture.[7] The recommended storage temperature is between 2-8°C.

Safety and Hazards

Cyclopentyl isocyanate is classified as a flammable liquid and vapor.[3][9] It is harmful if
swallowed, in contact with skin, or if inhaled.[3][8][9] It can cause skin irritation, serious eye
irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.[8][9]
For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-isocyanate
https://www.fishersci.com/store/msds?partNumber=AC397370050&countryCode=US&language=en
https://www.chemicalbook.com/msds/cyclopentyl-isocyanate.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/516589
https://www.benchchem.com/product/b1581326#what-are-the-physical-and-chemical-properties-of-cyclopentyl-isocyanate
https://www.benchchem.com/product/b1581326#what-are-the-physical-and-chemical-properties-of-cyclopentyl-isocyanate
https://www.benchchem.com/product/b1581326#what-are-the-physical-and-chemical-properties-of-cyclopentyl-isocyanate
https://www.benchchem.com/product/b1581326#what-are-the-physical-and-chemical-properties-of-cyclopentyl-isocyanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

